Cas no 677777-58-1 (Benzoic acid, 5-borono-2-bromo-4-fluoro-)

• Product Name: Benzoic acid, 5-borono-2-bromo-4-fluoro-
• CAS No: 677777-58-1
• MF: C₇H₅BBrFO₄
• MW: 262.825605154037
• CID: 4138106
• PubChem ID: 85959911
• Update Time: 2025-04-24

Benzoic acid, 5-borono-2-bromo-4-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-borono-2-bromo-4-fluoro-
• 2-bromo-5-(dihydroxyboranyl)-4-fluorobenzoic acid
• 677777-58-1
• CS-0177672
• 2-bromo-5-(dihydroxyboranyl)-4-fluorobenzoicacid

• Inchi： 1S/C7H5BBrFO4/c9-5-2-6(10)4(8(13)14)1-3(5)7(11)12/h1-2,13-14H,(H,11,12)
• InChI Key： YRMXAMKOAVRFGG-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(B(O)O)=C(F)C=C1Br

Computed Properties

• Exact Mass: 261.94483Da
• Monoisotopic Mass: 261.94483Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8Ų